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Abstract

Methanedithiol (CAS 74-93-1), also known as dimercaptomethane, is a sulfur-containing
organic compound with the formula CHaS2. While structurally simple, its commercial availability
is limited, and it is primarily offered by a select group of specialized chemical suppliers. This
technical guide provides an in-depth overview of the commercial landscape for
methanedithiol, including a summary of known suppliers and their product specifications.
Furthermore, this document outlines a detailed, literature-derived experimental protocol for its
synthesis and purification. A comprehensive section on analytical quality control, including a
Gas Chromatography-Mass Spectrometry (GC-MS) protocol, is also provided. Finally, a logical
workflow for the synthesis and quality control of methanedithiol is presented in a visual
diagram.

Commercial Availability and Suppliers

Methanedithiol is not as readily available as its monothiol counterpart, methanethiol. It is
typically synthesized upon request or stocked in limited quantities by a niche group of chemical
suppliers catering to research and development needs. Researchers seeking to procure
methanedithiol should anticipate longer lead times and higher costs compared to more
common reagents.
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A review of chemical supplier catalogs indicates that methanedithiol is available from the

following sources:

. . Available
Supplier Purity . Notes
Quantities
] ) States "An important
Afine Chemicals 1 Gram to 100 )
99% raw material and

Limited

Kilogram/Month

intermediate”.[1]

Parchem

95.00 to 100.00 %

Inquire for details

Lists product as

"dimercaptomethane”.

AK Scientific, Inc.

Min. Purity Spec: 95%

Inquire for details

All products are for
research and

development use only.

GlobalChemMall

99%min

1 kg minimum order,

50 mt/month supply

ability

Chinese manufacturer

and supplier.[2]

This table is not exhaustive but represents a snapshot of publicly available information. It is

recommended to contact suppliers directly for the most current availability and pricing.

Physicochemical Properties

A summary of key quantitative data for methanedithiol is presented below for easy reference

and comparison.
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Property Value Source

CAS Number 6725-64-0 PubChem][3]
Molecular Formula CHa4S2 PubChem][3]
Molecular Weight 80.17 g/mol PubChem|[3]
Appearance Colorless liquid with a pungent PubChem(3]

odor

Boiling Point 117-119 °C AK Scientific, Inc.
Flash Point 37 °C AK Scientific, Inc.
Density 1.096 g/cm?3 at 25 °C Molbase
Refractive Index 1.526 Molbase

Purity (Typical) 95-99% Multiple Suppliers

Experimental Protocols
Synthesis of Methanedithiol

The primary route for the synthesis of methanedithiol involves the reaction of formaldehyde
with hydrogen sulfide under pressure.[4] The following is a detailed, generalized protocol
derived from available chemical literature.

Reaction: CH20 + 2 H2S - CH2(SH)2 + H20

Materials and Equipment:

Formaldehyde (37% aqueous solution or paraformaldehyde)

Hydrogen sulfide (gas)

High-pressure autoclave reactor equipped with a stirrer, gas inlet, pressure gauge, and
temperature controller

Anhydrous sodium sulfate or magnesium sulfate
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« Distillation apparatus

e Schlenk line or inert atmosphere setup

o Appropriate solvents (e.g., dichloromethane, diethyl ether)
Procedure:

» Reactor Setup: In a well-ventilated fume hood, charge the high-pressure autoclave with a
37% aqueous solution of formaldehyde. For a more anhydrous reaction, paraformaldehyde
can be suspended in an appropriate solvent.

e Purging: Seal the reactor and purge with an inert gas, such as nitrogen or argon, to remove
any oxygen.

e Introduction of Hydrogen Sulfide: Cool the reactor to 0-5 °C. Slowly introduce hydrogen
sulfide gas into the reactor. The pressure should be carefully monitored and maintained at a
predetermined level (e.g., 10-20 atm), depending on the scale and equipment.

o Reaction: Once the desired pressure of hydrogen sulfide is reached, slowly warm the reactor
to room temperature and then heat to 40-50 °C. The reaction is typically stirred for several
hours (e.g., 12-24 hours) to ensure completion. The progress of the reaction can be
monitored by taking aliquots (if the reactor setup allows) and analyzing them by GC-MS.

o Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen sulfide into a scrubbing solution (e.g., sodium hypochlorite).

o Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer
with a suitable organic solvent, such as dichloromethane or diethyl ether (3 x volume of the
agueous layer).

e Drying: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium
sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.
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 Purification: The crude methanedithiol is then purified by fractional distillation under
reduced pressure. Collect the fraction boiling at the appropriate temperature. Due to its
pungent odor and potential instability, it is advisable to handle the purified product under an
inert atmosphere.

Analytical Quality Control: GC-MS Protocol

The purity and identity of the synthesized methanedithiol can be confirmed using Gas
Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent
o Mass Spectrometer: Agilent 5975C or equivalent

e Column: DB-5ms (30 m x 0.25 mm ID, 0.25 pum film thickness) or equivalent non-polar
capillary column.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Injector Temperature: 250 °C
* Injection Mode: Split (e.g., 50:1)
e Injection Volume: 1 uL
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes
o Ramp: 10 °C/min to 250 °C
o Hold at 250 °C for 5 minutes
e MS Transfer Line Temperature: 280 °C

¢ lon Source Temperature: 230 °C
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 lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: m/z 35-300
Sample Preparation:

Prepare a dilute solution of the synthesized methanedithiol in a high-purity solvent such as
dichloromethane or hexane.

Data Analysis:

The identity of methanedithiol can be confirmed by its retention time and the fragmentation
pattern in the mass spectrum. The major fragments expected for methanedithiol include the
molecular ion (m/z 80) and characteristic fragments resulting from the loss of sulfhydryl
radicals. Purity can be estimated by the relative peak area of the methanedithiol peak in the
total ion chromatogram.

Visualized Workflows
Synthesis and Purification Workflow

The following diagram illustrates the logical steps involved in the synthesis and purification of
methanedithiol.

Synthesis Purification & Analysis

Formaldehyde + H2S Pressurized Reaction Quench & Extract gmag Dry Organic Phase gmma Solvent Removal gmmg Fractional Distillation gmmg GC-MS Analysis Purified Methanedithiol

Click to download full resolution via product page

A flowchart of the synthesis and purification process for methanedithiol.

Logical Relationship in a Relevant Biological Context

While a direct signaling pathway for methanedithiol is not well-documented, its precursors,
formaldehyde and hydrogen sulfide, are known to be involved in neurotoxicity pathways. The
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following diagram illustrates a simplified logical relationship based on the finding that
formaldehyde can inhibit the endogenous generation of the neuroprotectant hydrogen sulfide
(H2S). This provides a relevant biological context for the starting materials of methanedithiol
synthesis.

Formaldehyde

increases
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Cystathionine-f3-synthase (CBS) Activity induces

Endogenous H2S Production

protects against

Neurotoxicity

Click to download full resolution via product page

Formaldehyde's role in inhibiting neuroprotective H2S production.

Safety Information

Methanedithiol is a flammable liquid with a strong, unpleasant odor. It should be handled in a
well-ventilated fume hood with appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.
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This technical guide is intended for informational purposes only and should be used by
qualified individuals. All experimental work should be conducted with appropriate safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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